Cas no 1804099-14-6 (Ethyl 2-chloro-5-(2-cyanoethyl)benzoate)

• Product Name: Ethyl 2-chloro-5-(2-cyanoethyl)benzoate
• CAS No: 1804099-14-6
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4795148
• Update Time: 2025-07-23

Ethyl 2-chloro-5-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-5-(2-cyanoethyl)benzoate

• Inchi： 1S/C12H12ClNO2/c1-2-16-12(15)10-8-9(4-3-7-14)5-6-11(10)13/h5-6,8H,2-4H2,1H3
• InChI Key： BYERVSPMTMURQF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OCC)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloro-5-(2-cyanoethyl)benzoate

Ethyl 2-chloro-5-(2-cyanoethyl)benzoate (CAS No. 1804099-14-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloro-5-(2-cyanoethyl)benzoate, identified by its unique chemical identifier CAS No. 1804099-14-6, represents a significant compound in the realm of pharmaceutical chemistry. This ester derivative of benzoic acid features a chloro substituent at the 2-position and a 2-cyanoethyl group at the 5-position, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of Ethyl 2-chloro-5-(2-cyanoethyl)benzoate imparts distinct reactivity patterns that are exploited in medicinal chemistry. The presence of both electron-withdrawing and electron-donating groups facilitates diverse synthetic pathways, enabling the construction of complex molecular frameworks. Such features are particularly advantageous in the development of novel therapeutic agents targeting intricate biological pathways.

In recent years, there has been growing interest in leveraging this compound for its potential applications in drug discovery. The benzoate moiety is well-documented for its role in forming pharmacophores that interact with biological targets, while the chloro and cyanoethyl substituents offer opportunities for further functionalization. Researchers have utilized these attributes to develop intermediates for small-molecule inhibitors, particularly those aimed at modulating enzyme activity and receptor binding.

One notable area of application is in the synthesis of kinase inhibitors, where the structural motifs present in Ethyl 2-chloro-5-(2-cyanoethyl)benzoate can be tailored to achieve high selectivity and potency. For instance, modifications at the chloro and cyanoethyl positions have been explored to optimize interactions with ATP-binding pockets in kinases, leading to compounds with improved pharmacokinetic profiles. These efforts align with broader trends in oncology drug development, where targeted therapies are increasingly preferred over conventional chemotherapies.

Furthermore, the compound has shown promise in the synthesis of anti-inflammatory agents. The benzoate scaffold is a common feature in nonsteroidal anti-inflammatory drugs (NSAIDs), and derivatives thereof have been extensively studied for their COX-inhibiting properties. By incorporating the chloro and cyanoethyl groups, chemists have been able to generate novel analogs with enhanced efficacy and reduced side effects. This underscores the versatility of Ethyl 2-chloro-5-(2-cyanoethyl)benzoate as a building block in medicinal chemistry.

The pharmaceutical industry has also explored this compound for its potential in central nervous system (CNS) drug development. The lipophilic nature of benzoate derivatives makes them suitable candidates for crossing the blood-brain barrier, a critical requirement for many CNS therapeutics. Researchers have synthesized analogs based on Ethyl 2-chloro-5-(2-cyanoethyl)benzoate that exhibit neuroprotective and antipsychotic effects, highlighting its significance in neuropharmacological research.

From a synthetic chemistry perspective, Ethyl 2-chloro-5-(2-cyanoethyl)benzoate serves as a versatile precursor for constructing more complex molecules through various reactions such as nucleophilic substitution, transesterification, and condensation reactions. Its stability under standard conditions makes it an ideal candidate for multi-step synthetic routes without significant degradation concerns. This reliability is crucial for industrial-scale production where consistency and yield are paramount.

The growing body of literature on derivatives of benzoic acid underscores the importance of intermediates like Ethyl 2-chloro-5-(2-cyanoethyl)benzoate. Studies have demonstrated that subtle modifications at key positions can significantly alter biological activity, making structure-activity relationship (SAR) studies essential for optimizing lead compounds. These findings reinforce the need for high-quality intermediates such as this one to facilitate efficient drug discovery programs.

In conclusion, Ethyl 2-chloro-5-(2-cyanoethyl)benzoate (CAS No. 1804099-14-6) stands out as a valuable intermediate in pharmaceutical synthesis due to its unique structural features and reactivity patterns. Its applications span across various therapeutic areas, including oncology, anti-inflammation, and CNS disorders, making it a cornerstone in modern drug development efforts. As research continues to uncover new synthetic strategies and biological targets, this compound will undoubtedly remain relevant in advancing pharmaceutical innovation.